Cas no 899348-47-1 (6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one)

• Product Name: 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one
• CAS No: 899348-47-1
• MF: C₁₅H₉F₂NO₃S
• MW: 321.298669576645
• CID: 3158017
• PubChem ID: 7186169
• Update Time: 2025-05-25

6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Benzenesulfonyl-6,7-difluoro-1H-quinolin-4-one
• BS-3256
• 3-(benzenesulfonyl)-6,7-difluoro-1,4-dihydroquinolin-4-one
• CCG-134191
• 3-(benzenesulfonyl)-6,7-difluoroquinolin-4-ol
• NCGC00293517-01
• AB01294163-01
• 3-(benzenesulfonyl)-6,7-difluoro-1H-quinolin-4-one
• AKOS001844266
• SR-01000024895
• STL133356
• SR-01000024895-1
• 899348-47-1
• 6,7-difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one
• 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one

• MDL： MFCD06751261
• Inchi： 1S/C15H9F2NO3S/c16-11-6-10-13(7-12(11)17)18-8-14(15(10)19)22(20,21)9-4-2-1-3-5-9/h1-8H,(H,18,19)
• InChI Key： ZUMVMRMYADVPAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CNC2C=C(C(=CC=2C1=O)F)F)(=O)=O

Computed Properties

• Exact Mass: 321.02712065Da
• Monoisotopic Mass: 321.02712065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.6Ų

Additional information on 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one

6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one: A Comprehensive Overview

The compound with CAS No. 899348-47-1, commonly referred to as 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a quinolinone backbone substituted with fluorine atoms and a phenylsulfonyl group. These substituents not only enhance the molecule's stability but also confer it with intriguing electronic and optical properties.

Recent studies have highlighted the potential of 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one as a promising candidate in drug discovery. Researchers have explored its role as a kinase inhibitor, leveraging its ability to selectively bind to certain protein targets. The incorporation of fluorine atoms at the 6 and 7 positions of the quinolinone ring has been shown to significantly influence the molecule's bioavailability and pharmacokinetic profile, making it a valuable lead compound in antitumor and anti-inflammatory drug development.

In addition to its pharmacological applications, 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one has also been investigated for its potential in optoelectronic materials. The phenylsulfonyl group introduces a strong electron-withdrawing effect, which enhances the molecule's conjugation and improves its performance in light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinolinone skeleton through cyclization reactions and the subsequent introduction of fluorine atoms via electrophilic substitution. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and product purity.

From a structural standpoint, 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one exhibits a rigid planar geometry due to the conjugation between the quinolinone ring and the phenylsulfonyl group. This rigidity is crucial for maintaining the molecule's stability under various environmental conditions. Computational studies have revealed that the molecule's electronic structure is highly sensitive to changes in its substituents, further underscoring its versatility in different chemical environments.

Looking ahead, ongoing research into 6,7-Difluoro-3-(phenylsulfonyl)quinolin-4(1H)-one is focused on expanding its applications in biotechnology and nanotechnology. Its ability to self-assemble into supramolecular structures makes it an attractive candidate for use in drug delivery systems and nanoscale sensors. Furthermore, efforts are being made to optimize its synthesis process for industrial-scale production, ensuring that this compound remains accessible for both academic and commercial purposes.